Cas no 698379-35-0 (698379-35-0)

• Product Name: 698379-35-0
• CAS No: 698379-35-0
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5575853
• PubChem ID: 28166167
• Update Time: 2023-08-02

698379-35-0 Chemical and Physical Properties

Names and Identifiers

• 698379-35-0
• AKOS017552996
• (R)-1-(4-Bromophenyl)-1-butanamine
• (R)-1-(4-Bromophenyl)butan-1-amine
• (1R)-1-(4-BROMOPHENYL)BUTYLAMINE
• Benzenemethanamine, 4-bromo-α-propyl-, (αR)-

• Inchi： 1S/C10H14BrN/c1-2-3-10(12)8-4-6-9(11)7-5-8/h4-7,10H,2-3,12H2,1H3/t10-/m1/s1
• InChI Key： STORZZRBHMOXOC-SNVBAGLBSA-N
• SMILES： N[C@@H](C1=CC=C(Br)C=C1)CCC

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 291.4±15.0 °C(Predicted)
• pka: 9.09±0.10(Predicted)